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Compound of Interest

Compound Name: Myristoyl Pentapeptide-17 Acetate

Cat. No.: B8089289

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of Myristoyl Pentapeptide-17 Acetate's performance with
alternative eyelash enhancing compounds, supported by available experimental data. This
document summarizes quantitative findings, details experimental methodologies where
available, and visualizes key pathways and workflows to facilitate a deeper understanding of
this popular cosmetic peptide.

Myristoyl Pentapeptide-17 is a synthetic peptide that has gained significant attention in the
cosmetics industry for its ability to enhance the appearance of eyelashes. It is a five-amino acid
peptide (Lys-Leu-Ala-Lys-Lys) attached to myristic acid, an oil-soluble fatty acid that is thought
to improve the bioavailability of the peptide.[1] Its primary mechanism of action is reported to be
the stimulation of keratin gene expression, the core structural protein of hair.[1][2][3][4][5][6]

Performance and Efficacy: Quantitative Analysis

Clinical studies on formulations containing Myristoyl Pentapeptide-17, often in combination with
Myristoyl Hexapeptide-16, have demonstrated notable improvements in eyelash appearance.

One open-label, single-center study involving a polygrowth factor serum containing both
Myristoyl Pentapeptide-17 and Myristoyl Hexapeptide-16 reported the following improvements
after 90 days of nightly application:[7]
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Parameter Percentage Improvement (Mean)
Length 10.52%

Volume 9.3%

Thickness 35%

Luster 11.43%

Curl 50.83%

Another clinical trial on a peptide and glycosaminoglycan-based eyelash enhancer reported the
following results after 12 weeks:[2][8]

Parameter Percentage Improvement (Mean)
Length 8.3%

Number 5%

Width 10.1%

Volume 14.1%

Arc 13.4%

Angle 28.3%

It is important to note that these studies were conducted on formulations containing multiple
ingredients, and the specific contribution of Myristoyl Pentapeptide-17 Acetate alone is not

definitively isolated.

Comparison with Alternatives: Prostaglandin
Analogues

The primary alternatives to peptide-based eyelash enhancers are prostaglandin analogues,
such as Bimatoprost, which was originally developed for the treatment of glaucoma.[9][10] The
mechanisms of action and side effect profiles of these two classes of compounds differ

significantly.
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Feature

Myristoyl Pentapeptide-17

Prostaglandin Analogues
(e.g., Bimatoprost)

Mechanism of Action

Stimulates keratin gene
expression.[1][2][3][4][5][6]

Extend the anagen (growth)

phase of the hair cycle.[9]

Reported Efficacy

Moderate improvements in

length, thickness, and volume.

[21t71el

Significant increases in
eyelash length, thickness, and
darkness.[9][11][12][13]

Side Effect Profile

Generally well-tolerated with

minimal reported side effects.

Higher incidence of side
effects including eye irritation,
conjunctival hyperemia, skin
hyperpigmentation, and
potential for permanent iris

color change.[9]

Regulatory Status

Generally considered a

cosmetic ingredient.

Often classified as a drug, with
some formulations available

only by prescription.

Experimental Protocols

While detailed, reproducible protocols from the primary clinical trials are not publicly available,

a general methodology for evaluating the efficacy of eyelash growth serums can be outlined
based on the available literature.[7][14][15][16]

A representative experimental workflow for a clinical trial on an eyelash growth serum would

typically involve:

o Subject Recruitment: Healthy female volunteers aged 18-65 with a desire to improve eyelash

appearance.

¢ Baseline Assessment:

o Standardized digital photography of the eyelashes.

o Image analysis to quantify baseline eyelash length, thickness, volume, and other relevant

parameters.
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o Ophthalmological and dermatological examinations to ensure no pre-existing conditions
that could interfere with the study.

e Product Application: Subjects are instructed to apply the serum to the base of the upper
eyelashes once or twice daily for a specified period (e.g., 60 or 90 days).

o Follow-up Assessments: Assessments are typically conducted at regular intervals (e.g., day
30, 60, and 90) and include:

o Repeated digital photography and image analysis.
o Ophthalmological and dermatological examinations to monitor for any adverse events.
o Subject satisfaction questionnaires.

o Data Analysis: Statistical analysis is performed to compare the changes in eyelash
parameters from baseline to the follow-up time points.
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Caption: A generalized workflow for a clinical trial evaluating an eyelash growth serum.
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Signaling Pathways

The precise signaling pathway through which Myristoyl Pentapeptide-17 upregulates keratin
gene expression is not yet fully elucidated in publicly available research. However, based on its
stated mechanism of action, a hypothetical pathway can be proposed. The myristoyl group
likely enhances the peptide's penetration through the stratum corneum to reach the hair follicle.
Once at the hair follicle, the pentapeptide may interact with cellular receptors that activate
intracellular signaling cascades, leading to the modulation of transcription factors that control
the expression of specific keratin genes.

Keratin gene expression is a complex process regulated by various transcription factors and
signaling pathways.[5][17] For instance, the expression of Keratin 17 (K17), a keratin
associated with the hair follicle, is known to be influenced by pathways involving STAT1 and
can impact cell cycle progression.[18][19] Further research is needed to determine if Myristoyl
Pentapeptide-17 directly or indirectly influences these or other known pathways regulating
keratin synthesis in the hair follicle.
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Caption: A hypothetical signaling pathway for Myristoyl Pentapeptide-17's effect on keratin
synthesis.

Conclusion

Myristoyl Pentapeptide-17 Acetate, particularly when combined with other peptides like
Myristoyl Hexapeptide-16, demonstrates a positive effect on enhancing the appearance of
eyelashes with a favorable safety profile. Its mechanism of stimulating keratin gene expression
offers a different approach compared to the more potent but side-effect-prone prostaglandin
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analogues. For researchers and drug development professionals, the key areas for future
investigation include elucidating the specific signaling pathways involved, conducting direct
head-to-head comparative clinical trials with standardized protocols, and performing in-vitro
studies to further understand its molecular interactions within the hair follicle. Such research will
provide a more definitive understanding of its efficacy and potential for further development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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